Cas no 1694957-13-5 (1,1,1-trifluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-one
• CAS No: 1694957-13-5
• MF: C₆H₆F₃N₃O
• MW: 193.126551151276
• CID: 6275400
• PubChem ID: 107047005
• Update Time: 2025-08-05

1,1,1-trifluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-one
• EN300-1930828
• 1694957-13-5

• Inchi： 1S/C6H6F3N3O/c1-12-3-4(10-11-12)2-5(13)6(7,8)9/h3H,2H2,1H3
• InChI Key： MFITVQMJMUBOKR-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CN(C)N=N1)=O)(F)F

Computed Properties

• Exact Mass: 193.04629631g/mol
• Monoisotopic Mass: 193.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.8Ų

Additional information on 1,1,1-trifluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-one

Professional Introduction to 1,1,1-trifluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-one (CAS No. 1694957-13-5)

Chemical compounds continue to play a pivotal role in the advancement of pharmaceutical research and development. Among these, 1,1,1-trifluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-one, with the CAS number 1694957-13-5, has emerged as a compound of significant interest due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit potential applications in various fields, including medicinal chemistry and material science.

The molecular structure of 1,1,1-trifluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-one is characterized by the presence of a trifluoromethyl group and a 1-methyl-substituted triazole ring. These functional groups contribute to its distinct chemical behavior and reactivity. The trifluoromethyl group is known for its ability to enhance metabolic stability and lipophilicity in drug candidates, while the triazole ring provides additional sites for chemical modification and interaction with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The triazole moiety, in particular, has been extensively studied for its role in antimicrobial, antiviral, and anti-inflammatory agents. The incorporation of a methyl group into the triazole ring further modulates its electronic properties and bioactivity. This makes 1,1,1-trifluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-one a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of both reactive sites—the carbonyl group and the triazole ring—allows for diverse chemical transformations. These transformations can be leveraged to create derivatives with tailored properties for specific applications. For instance, the carbonyl group can be used for condensation reactions to form amides or esters, while the triazole ring can undergo nucleophilic substitution reactions.

The trifluoromethyl group also contributes to the compound's potential utility in pharmaceuticals. This group is known to improve the pharmacokinetic properties of drug candidates by increasing their metabolic stability and reducing their susceptibility to degradation by enzymes such as cytochrome P450 enzymes. Additionally, the lipophilicity imparted by the trifluoromethyl group can enhance membrane permeability, facilitating better absorption and distribution within the body.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can lead to significant changes in their biological activity. For example, fluorine atoms can alter electron density distribution, affect binding affinity to biological targets, and influence metabolic pathways. These effects make fluorinated compounds valuable tools in the development of new drugs.

The synthesis of 1,1,1-trifluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-one presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules with high precision and yield. Modern techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled chemists to construct intricate molecular frameworks efficiently.

In conclusion, 1,1,1-trifluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-one represents a significant advancement in the field of chemical research. Its unique structural features and potential applications make it a valuable compound for further exploration in pharmaceuticals and beyond. As research continues to uncover new possibilities for this molecule and similar derivatives，its importance is likely to grow even further.